2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid
Catalog No.
S6699138
CAS No.
1261938-11-7
M.F
C20H15FO3
M. Wt
322.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
1261938-11-7
Product Name
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid
IUPAC Name
2-fluoro-6-(2-phenylmethoxyphenyl)benzoic acid
Molecular Formula
C20H15FO3
Molecular Weight
322.3 g/mol
InChI
InChI=1S/C20H15FO3/c21-17-11-6-10-16(19(17)20(22)23)15-9-4-5-12-18(15)24-13-14-7-2-1-3-8-14/h1-12H,13H2,(H,22,23)
InChI Key
ULOFSBRBINSYNN-UHFFFAOYSA-N
SMILES
C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C(=CC=C3)F)C(=O)O
Canonical SMILES
C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C(=CC=C3)F)C(=O)O
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% is a pharmaceutical intermediate that has applications in the research and development of drugs related to cancer, cardiovascular diseases, and inflammation. It is a white powder with a molecular weight of 314.32g/mol and CAS number 58195-24-3. This compound is also known by its synonyms, 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid and 2-(2-Benzyloxyphenyl)-6-fluoro-benzoic acid.
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% has a melting point of 157-159 °C, and it is soluble in dimethyl sulfoxide, acetonitrile, and ethanol. This compound has a purity of 95%, with a residual solvent content of less than 0.5% (HPLC). The molecular structure is shown in Figure 1.
Figure 1: Molecular Structure of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95%.
Figure 1: Molecular Structure of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95%.
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% can be synthesized through a series of steps involving reaction of 2-hydroxybenzoic acid with benzyl bromide, followed by esterification with 2-fluorobenzoic acid. The final product is then purified by recrystallization in ethanol. The synthetic route is shown in Figure 2.
Figure 2: Synthetic Route of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95%.
The characterization of this compound can be done by different analytical techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).
Figure 2: Synthetic Route of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95%.
The characterization of this compound can be done by different analytical techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).
The purity of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% can be determined by HPLC or gas chromatography (GC). The residual solvent content can be analyzed using the headspace GC or Karl Fischer titration. The melting point can be measured by differential scanning calorimetry (DSC).
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% has shown potential biological activities such as antitumor and anti-inflammatory properties. It is also known to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that lead to inflammation and pain. Additionally, it has been reported that this compound can induce cell cycle arrest and apoptosis in cancer cells.
Studies on the toxicity of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% are limited, but it has been reported that this compound has a low toxicity profile in animal models. Further studies are needed to determine the toxicity of this compound in vivo.
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% has various applications in scientific experiments, especially in the development of drugs related to cancer and inflammation. It can be used as an intermediate in the synthesis of various compounds such as diarylureas and pyrazoles, which have potential antitumor properties. Additionally, it has been used in the synthesis of various inhibitors of COX-2, which have anti-inflammatory properties.
Research on 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% is ongoing, with many studies focusing on its biological properties, synthesis, and potential applications in various fields. Recent studies have shown that this compound has potential antitumor and anti-inflammatory properties, which can be further developed for clinical use.
2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% has potential applications in various fields of research and industry, such as pharmaceuticals, agrochemicals, and biotechnology. It can be used as an intermediate in the synthesis of various compounds such as insecticides, fungicides, and herbicides. Additionally, it has applications in the development of novel drugs for the treatment of cancer, cardiovascular diseases, and inflammation.
Although 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% has potential applications in various fields of research and industry, there are limitations to its use. One limitation is its low solubility in water, which can affect its bioavailability. Additionally, its toxicity has not been fully evaluated, which limits its clinical use.
for research include further studies on the biological properties of this compound, with a focus on its mechanisms of action and potential therapeutic applications. Additionally, efforts to improve its solubility and reduce its toxicity may expand its use in clinical settings. Finally, studies on the synthesis of novel derivatives of 2-(2-Benzyloxyphenyl)-6-fluorobenzoic acid, 95% may lead to the discovery of new compounds with improved properties and applications.
XLogP3
4.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
322.10052250 g/mol
Monoisotopic Mass
322.10052250 g/mol
Heavy Atom Count
24
Dates
Last modified: 11-23-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:7448-02-4
Molecular Formula:C29H48O
Molecular Weight:412.7 g/mol
Availability:
In Stock
CAS No.:87857-41-8
Molecular Formula:C16H15Cl2N
Molecular Weight:292.2 g/mol
Availability:
In Stock
CAS No.:5875-50-3
Molecular Formula:C9H18NO8P
Molecular Weight:299.21 g/mol
Availability:
In Stock
CAS No.:68488-87-9
Molecular Formula:H3O6P2S-
Molecular Weight:193.04 g/mol
Availability:
In Stock
CAS No.:8061-51-6
Molecular Formula:C20H24Na2O10S2
Molecular Weight:534.5 g/mol
Availability:
In Stock
CAS No.:1403834-74-1
Molecular Formula:C27H27NO7S2
Molecular Weight:541.6 g/mol
Availability:
In Stock
CAS No.:18810-58-7
Molecular Formula:BaN6
Molecular Weight:221.37 g/mol
Availability:
In Stock
